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Compound of Interest

Compound Name: Fenazinel Dihydrochloride

Cat. No.: B15620844 Get Quote

Introduction

Cetirizine dihydrochloride is a second-generation antihistamine widely utilized for the

symptomatic relief of various allergic conditions, including allergic rhinitis (hay fever), urticaria

(hives), and atopic dermatitis.[1][2][3] As a human metabolite of hydroxyzine, its principal

therapeutic effects are mediated through the selective inhibition of peripheral H1 receptors.[3]

[4] A key advantage of cetirizine over first-generation antihistamines is its non-sedating nature,

attributed to its limited ability to cross the blood-brain barrier.[5][6] This guide provides a

comprehensive overview of cetirizine dihydrochloride, focusing on its chemical properties,

mechanism of action, pharmacokinetic profile, and the experimental methodologies used in its

evaluation.

Chemical and Physical Properties
Cetirizine dihydrochloride is the racemic form of cetirizine.[4] It presents as a white crystalline

powder and is highly soluble in water.[1][7]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 5 Tech Support

https://www.benchchem.com/product/b15620844?utm_src=pdf-interest
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB6135030.htm
https://www.multichemexports.com/product-details/cetirizine-dihydrochloride
https://go.drugbank.com/drugs/DB00341
https://go.drugbank.com/drugs/DB00341
https://www.drugs.com/pro/cetirizine.html
https://www.bocsci.com/resources/cetirizine-definition-mechanism-of-action-and-application.html
https://synapse.patsnap.com/article/what-is-the-mechanism-of-cetirizine-hydrochloride
https://www.drugs.com/pro/cetirizine.html
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB6135030.htm
https://pubchem.ncbi.nlm.nih.gov/compound/Cetirizine
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15620844?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Reference

Molecular Formula C21H25ClN2O3 · 2HCl [4][8]

Molecular Weight 461.82 g/mol [4][8]

CAS Number 83881-52-1 [1]

Melting Point 210-218°C [9]

Solubility Freely soluble in water [1][2]

pKa 2.2, 2.9, 8.0 [8]

Mechanism of Action
Cetirizine is a potent and selective antagonist of the histamine H1 receptor.[5][6] During an

allergic response, allergens trigger the release of histamine from mast cells and basophils.[6]

Histamine then binds to H1 receptors on various cells, leading to the classic symptoms of

allergy, such as itching, swelling, and increased vascular permeability.[5]

Cetirizine competitively inhibits the binding of histamine to peripheral H1 receptors, thereby

preventing the downstream signaling cascade that leads to allergic symptoms.[5][6] It exhibits

high specificity for the H1 receptor with negligible affinity for other receptors like cholinergic,

dopaminergic, or serotonergic receptors at therapeutic concentrations.[1][5] Beyond H1

receptor antagonism, cetirizine has demonstrated mild anti-inflammatory effects by inhibiting

the chemotaxis of eosinophils during the secondary phase of an allergic reaction.[1][10]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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